Cas no 194928-21-7 (2-((2-Methylthio)benzoyl)benzoic acid)

• Product Name: 2-((2-Methylthio)benzoyl)benzoic acid
• CAS No: 194928-21-7
• MF: C₁₅H₁₂O₃S
• MW: 272.318983078003
• MDL: MFCD00123939
• CID: 5018292
• Update Time: 2026-02-28

2-((2-Methylthio)benzoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Maybridge3_004544
• 2-((2-Methylthio)benzoyl)benzoic acid
• Oprea1_801030
• HMS1443O12
• 2-(2-(Methylthio)benzoyl)benzoic acid
• IDI1_015931

• MDL： MFCD00123939
• Inchi： 1S/C15H12O3S/c1-19-13-9-5-4-8-12(13)14(16)10-6-2-3-7-11(10)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： PFHRZNNMMPLMQR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• XLogP3: 3.3
• Topological Polar Surface Area: 79.7

Additional information on 2-((2-Methylthio)benzoyl)benzoic acid

Introduction to 2-((2-Methylthio)benzoyl)benzoic acid (CAS No. 194928-21-7)

2-((2-Methylthio)benzoyl)benzoic acid, identified by the Chemical Abstracts Service (CAS) number 194928-21-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the benzoylbenzoic acid class, characterized by its dual benzoyl and benzoic acid moieties, which contribute to its unique chemical properties and potential biological activities. The presence of a 2-methylthio substituent in its structure introduces a sulfur atom, which is known to modulate the compound's reactivity and interaction with biological targets.

The synthesis and characterization of 2-((2-Methylthio)benzoyl)benzoic acid have been subjects of extensive study due to its structural complexity and the potential implications for drug discovery. The benzoyl group, a common pharmacophore in medicinal chemistry, is often associated with analgesic, anti-inflammatory, and antimicrobial properties. When combined with the benzoic acid moiety, the compound exhibits enhanced solubility and stability, making it a promising candidate for further development in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 2-((2-Methylthio)benzoyl)benzoic acid with various biological targets. Studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The sulfur-containing group has been particularly noted for its ability to disrupt redox-sensitive signaling cascades, which are critical in the pathogenesis of chronic inflammatory diseases.

In vitro experiments have demonstrated that 2-((2-Methylthio)benzoyl)benzoic acid exhibits dose-dependent inhibition of pro-inflammatory cytokine production, particularly in macrophage cell lines. This effect is attributed to its ability to modulate the activity of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory responses. The compound's structural analogs have also been investigated for their potential synergistic effects when combined with other anti-inflammatory agents.

The pharmacokinetic profile of 2-((2-Methylthio)benzoyl)benzoic acid has been thoroughly analyzed to optimize its bioavailability and therapeutic efficacy. Preliminary data indicate that the compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its suitability for systemic administration. Additionally, its metabolic stability has been assessed through in vitro liver microsome studies, revealing a favorable degradation profile that minimizes toxic byproducts.

One of the most intriguing aspects of 2-((2-Methylthio)benzoyl)benzoic acid is its potential application in oncology research. Emerging evidence suggests that this compound may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. Specifically, it has been observed to suppress the activity of Janus kinases (JAKs), which are aberrantly activated in various malignancies. Further preclinical studies are underway to elucidate the precise mechanisms by which this compound exerts its antitumor effects.

The role of sulfur-containing compounds in medicinal chemistry cannot be overstated, and 2-((2-Methylthio)benzoyl)benzoic acid exemplifies this trend. Sulfur-based pharmacophores have been shown to exhibit a wide range of biological activities, including antioxidant, anti-protozoal, and anti-microbial properties. The unique electronic properties of sulfur allow it to form stable bonds with biological targets while maintaining flexibility in molecular conformation. This adaptability is crucial for achieving high affinity and selectivity in drug design.

Recent publications have highlighted the importance of 2-((2-Methylthio)benzoyl)benzoic acid in developing novel therapeutic strategies for neurodegenerative disorders. Studies have indicated that this compound may protect against oxidative stress-induced neuronal damage by enhancing the activity of glutathione peroxidase. This enzyme plays a critical role in maintaining cellular redox balance and has been implicated in neuroprotection against Alzheimer's and Parkinson's diseases. Further research is needed to validate these findings and explore potential clinical applications.

The industrial synthesis of 2-((2-Methylthio)benzoyl)benzoic acid has also seen significant advancements, with researchers optimizing both yield and purity through novel synthetic routes. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex aromatic systems inherent to this compound. These improvements not only enhance cost-effectiveness but also ensure scalability for large-scale production purposes.

Regulatory considerations are an essential aspect when evaluating the commercial viability of 2-((2-Methylthio)benzoyl)benzoic acid as a drug candidate. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is necessary to ensure safety and efficacy before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to streamline these processes and accelerate the transition from benchside to bedside.

In conclusion, 2-((2-Methylthio)benzoyl)benzoic acid (CAS No. 194928-21-7) represents a promising avenue for therapeutic intervention across multiple disease areas. Its unique chemical structure, coupled with emerging evidence supporting its biological activities, positions it as a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, 2-(( 2 -Methylthio ) - benzoyl ) - ben zo ic ac id holds great potential for addressing unmet medical needs through innovative drug design strategies.